Cas no 1862639-52-8 (3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol)

• Product Name: 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol
• CAS No: 1862639-52-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6114246
• PubChem ID: 130574374
• Update Time: 2025-06-14

3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol
• Benzeneethanol, α-(1-aminoethyl)-α,3-dimethyl-
• 1862639-52-8
• EN300-5112195

• Inchi： 1S/C12H19NO/c1-9-5-4-6-11(7-9)8-12(3,14)10(2)13/h4-7,10,14H,8,13H2,1-3H3
• InChI Key： ZKIJDFJYDZBELF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)C(O)(C)C(N)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 334.5±30.0 °C(Predicted)
• pka: 12.75±0.50(Predicted)

Additional information on 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol

Comprehensive Overview of 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol (CAS No. 1862639-52-8)

3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol, with the CAS number 1862639-52-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino alcohol structure, is often explored for its potential applications in drug synthesis and material science. Researchers are particularly interested in its stereochemistry and bioactivity, which make it a valuable intermediate in the development of novel therapeutics.

The molecular structure of 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol includes a phenyl ring substituted with a methyl group, along with an amino and a hydroxyl group. This configuration contributes to its polarity and solubility, which are critical factors in its reactivity and application. Recent studies have highlighted its role in the synthesis of chiral compounds, a topic of high interest in asymmetric catalysis and medicinal chemistry.

In the context of current trends, 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly pathways to produce this compound, reducing reliance on hazardous reagents and minimizing environmental impact. This focus resonates with the broader scientific community's push toward green chemistry and sustainable development goals (SDGs).

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Its structural similarity to certain neuroactive compounds has prompted studies into its pharmacokinetics and receptor binding properties. These investigations are part of a larger effort to address neurological disorders, a hot topic in biomedical research and public health discussions.

From a technical standpoint, the synthesis of 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol often involves multi-step reactions, including reductive amination and Grignard reactions. Optimizing these processes for higher yield and purity is a key challenge, particularly for industrial-scale production. Advances in process chemistry and catalytic systems are expected to play a pivotal role in overcoming these hurdles.

The compound's CAS No. 1862639-52-8 is frequently searched in academic and industrial databases, reflecting its relevance in chemical innovation. Questions such as "What are the applications of 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol?" and "How is this compound synthesized?" are common among researchers. Addressing these queries with accurate, up-to-date information is essential for knowledge dissemination and collaborative research.

In summary, 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol (CAS No. 1862639-52-8) is a versatile compound with promising applications in pharmaceuticals, material science, and green chemistry. Its study not only advances scientific understanding but also contributes to solving real-world challenges in healthcare and sustainability. As research progresses, this compound is likely to remain a focal point in organic synthesis and drug discovery.